Cas no 102636-82-8 (Glutaroyl carnitine)

• Product Name: Glutaroyl carnitine
• CAS No: 102636-82-8
• Molecular Formula: C₁₂H₂₁NO₆
• Molecular Weight: 275.2982442379
• CID: 125182
• PubChem ID: 71317118

Glutaroyl carnitine Properties

Names and Identifiers

• Glutaroyl carnitine
• L-Glutaryl Carnitine
• (L)-Glutaryl Carnitine
• (3R)-3-(4-carboxybutanoyloxy)-4-(trimethylazaniumyl)butanoate
• Glutaroyl N-(methyl-D3)-carnitine
• (2R)-3-Carboxy-2-(4-carboxy-1-oxobutoxy)-N,N,N-triMethyl-1-propanaMiniuM Inner Salt
• NS00074163
• O-glutaroyl-L-carnitine
• (3R)-3-[(4-carboxybutanoyl)oxy]-4-(trimethylammonio)butanoate
• 102636-82-8
• Glutarylcarnitine
• HY-113005
• CS-0059324
• Q27156488
• EX-A7700
• (3R)-3-[(4-Carboxybutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• glutaryl-L-carnitine
• DTXSID40747861
• Glutaryl-carnitine; AIF; CE0; MS2Dec
• CHEBI:82952
• 1-Propanaminium, 3-carboxy-2-(4-carboxy-1-oxobutoxy)-N,N,N-trimethyl-, inner salt, (2R)-
• J-000747
• AKOS040744248
• Glutaryl-L-carnitine lithium salt
• Glutarylcarnitine Solution in Water, 100ug/mL
• G14530
• 1ST162793-100W

• InChIKey： NXJAXUYOQLTISD-SECBINFHSA-N
• Inchi： 1S/C12H21NO6/c1-13(2,3)8-9(7-11(16)17)19-12(18)6-4-5-10(14)15/h9H,4-8H2,1-3H3,(H-,14,15,16,17)/t9-/m1/s1
• SMILES： O(C(CCCC(=O)O)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 275.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 275.13688739g/mol
• Heavy Atom Count: 19
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: -1.00070
• PSA: 103.73000